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Compound of Interest

Compound Name: urolithin M7

Cat. No.: B1452526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Urolithins, the metabolites of dietary ellagic acid and ellagitannins produced by the gut

microbiota, have garnered significant attention for their potential health benefits, particularly

their antioxidant properties. Among the various forms, Urolithin A (UA) is the most extensively

studied. This guide provides a comparative overview of the antioxidant activity of Urolithin M7
and Urolithin A, presenting available experimental data, outlining methodologies, and

illustrating the key signaling pathways involved.

Executive Summary
Urolithin A is a well-documented antioxidant that acts through both direct radical scavenging

and the activation of the Nrf2 signaling pathway, a key regulator of cellular antioxidant

responses. In contrast, specific quantitative data on the antioxidant activity of Urolithin M7 is

scarce in the current scientific literature. While it is known to be a trihydroxy-urolithin and is

purported to inhibit oxidative stress, direct comparative studies with Urolithin A using

standardized antioxidant assays are limited. This guide synthesizes the available information to

provide a current perspective on their relative antioxidant potential.

Data Presentation: In Vitro Antioxidant Activity
The following table summarizes the available quantitative data on the antioxidant activity of

Urolithin A from various in vitro assays. At present, no directly comparable quantitative data for

Urolithin M7 has been identified in the reviewed literature.
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Antioxidant Assay
Urolithin A (IC50 /
Activity)

Urolithin M7 (IC50 /
Activity)

Reference

DPPH (2,2-diphenyl-

1-picrylhydrazyl)

Radical Scavenging

Assay

152.66 µM Data Not Available [1]

ABTS (2,2'-azino-

bis(3-

ethylbenzothiazoline-

6-sulfonic acid))

Radical Scavenging

Assay

302.18 µmol/L Data Not Available

ORAC (Oxygen

Radical Absorbance

Capacity) Assay

13.2 µM Trolox

Equivalents
Data Not Available [1]

Superoxide Radical

Scavenging Assay
5.01 µM Data Not Available [1]

Cell-Based

Antioxidant Assay

(HL-60 Cells)

13.6 µM Data Not Available [2]

Note: The IC50 value represents the concentration of the compound required to inhibit 50% of

the radical activity. A lower IC50 value indicates a higher antioxidant activity.

Mechanisms of Antioxidant Action
Urolithin A
Urolithin A exhibits its antioxidant effects through a dual mechanism:

Direct Radical Scavenging: Urolithin A can directly neutralize reactive oxygen species (ROS),

thereby reducing cellular oxidative stress.[3][4]

Activation of the Nrf2 Signaling Pathway: Urolithin A is a potent activator of the Nuclear factor

erythroid 2-related factor 2 (Nrf2) pathway.[3][5][6][7][8][9] Under normal conditions, Nrf2 is
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kept inactive in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1). In the

presence of oxidative stress or activators like Urolithin A, Nrf2 dissociates from Keap1 and

translocates to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in

the promoter region of various antioxidant genes, leading to the increased expression of

protective enzymes such as heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1

(NQO1), superoxide dismutase (SOD), and glutathione peroxidases (GPx).[3][5][7][8]

Urolithin M7
The precise molecular mechanisms underlying the antioxidant activity of Urolithin M7 are not

as well-elucidated as those of Urolithin A. It is generally stated that Urolithin M7 "inhibits

oxidative stress and modulates inflammatory signaling pathways". Further research is required

to determine if it also acts as a direct radical scavenger or an activator of the Nrf2 pathway.

Signaling Pathway and Experimental Workflow
Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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